Oxiran-2-yl-(1-propan-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)methanone

• IUPAC Name: oxiran-2-yl-(1-propan-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)methanone
• InChI: InChI=1S/C15H19NO2/c1-10(2)14-12-6-4-3-5-11(12)7-8-16(14)15(17)13-9-18-13/h3-6,10,13-14H,7-9H2,1-2H3
• InChI Key: ROXIVDZBCHVQIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C2=CC=CC=C2CCN1C(=O)C3CO3
• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• CAS No.: 2411254-56-1

Description

Oxiran-2-yl-(1-propan-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)methanone, also known by its chemical formula C21H24O4 , is a complex organic compound. Its molecular weight is approximately 340.41 g/mol . The compound features an oxirane (epoxide) ring, an isoquinoline moiety, and a propan-2-yl group.

Synthesis Analysis

The synthesis of this compound involves several steps. One notable method is the reaction between 3-(naphthalen-1-yl)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)prop-2-en-1-one and hydrogen peroxide in an alkaline medium at lower temperatures (around 10–15°C) . This process yields the desired product.

Physical and Chemical Properties Analysis

• Physical State : Yellow crystals .
• Melting Point : Approximately 89°C .
• IR Spectrum : Key absorption bands include OH (3420 cm⁻¹), NH (3049 cm⁻¹), and CH₂ (2925 cm⁻¹) .
• NMR Spectra : Peaks corresponding to various functional groups (e.g., CH₂, CH, C–OH, aromatic C–H, C=N) .